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Compound of Interest

Compound Name: 2-Phenoxyphenylacetonitrile

Cat. No.: B1360290 Get Quote

Technical Support Center: 2-
Phenoxyphenylacetonitrile
This guide provides technical support for researchers, scientists, and drug development

professionals on the proper handling and disposal of 2-Phenoxyphenylacetonitrile waste.

Frequently Asked Questions (FAQs)
Q1: What is 2-Phenoxyphenylacetonitrile and what are its primary hazards?

A1: 2-Phenoxyphenylacetonitrile (also known as 3-Phenoxybenzyl cyanide) is a chemical

intermediate. It is classified as hazardous and is harmful if swallowed, inhaled, or in contact

with skin.[1] It can cause serious eye irritation and skin irritation, and may also lead to

respiratory irritation.[1]

Q2: What immediate steps should I take in case of accidental exposure?

A2: In case of accidental exposure, follow these first-aid measures immediately:

If Inhaled: Move the person to fresh air and keep them comfortable for breathing. If they feel

unwell, call a POISON CENTER or doctor.[1]

If on Skin: Wash the affected area with plenty of water.[1] If skin irritation occurs, seek

medical advice.[1] Contaminated clothing should be removed and washed before reuse.[1]
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If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses if present

and easy to do so. Continue rinsing and get medical attention if irritation persists.[1]

If Swallowed: Rinse the mouth and call a POISON CENTER or doctor if you feel unwell.[1]

Q3: What personal protective equipment (PPE) is required when handling this chemical?

A3: When handling 2-Phenoxyphenylacetonitrile, you must wear protective gloves, protective

clothing, eye protection, and face protection.[1] All work should be conducted in a well-

ventilated area, such as a chemical fume hood, to avoid breathing mists, vapors, or spray.[1][2]

Q4: How should I store 2-Phenoxyphenylacetonitrile and its waste?

A4: Store the chemical and any generated waste in its original or a compatible, tightly sealed

container in a cool, dry, and well-ventilated area.[1] It should be stored away from incompatible

materials like strong oxidizing agents, acids, and bases.[1][3]

Q5: Can I dispose of small amounts of 2-Phenoxyphenylacetonitrile waste down the drain?

A5: No. Under no circumstances should 2-Phenoxyphenylacetonitrile or its waste be

disposed of down the drain.[1][4] It must be treated as hazardous waste and disposed of

according to local, state, and federal regulations.[4]

Q6: What materials are incompatible with 2-Phenoxyphenylacetonitrile?

A6: 2-Phenoxyphenylacetonitrile is incompatible with strong oxidizing agents.[5] As a nitrile, it

should also be kept away from strong acids, bases, reducing agents, peroxides, and epoxides,

as mixing can lead to violent reactions or the release of toxic hydrogen cyanide gas.[3][6]
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Problem / Issue Probable Cause Solution

Accidental Spill
Improper handling, container

failure.

For small spills: Immediately

contain the spill with an inert

absorbent material like sand or

vermiculite.[1] Wearing

appropriate PPE, collect the

absorbed material into a

suitable, labeled container for

hazardous waste disposal.[1]

Avoid breathing vapors.[1] For

large spills: Evacuate the area

and move upwind.[1] Alert your

institution's emergency

services or fire brigade.

Prevent the spill from entering

drains or waterways.[1]

Container for Waste is Leaking
Container degradation,

physical damage.

Place the leaking container

into a larger, compatible, and

properly labeled secondary

containment bin. Transfer the

waste to a new, appropriate

container if safe to do so.

Dispose of the damaged

container as hazardous waste.

Always check containers for

physical damage before use.

[1]

Unsure How to Label Waste

Container
Lack of procedural knowledge.

All waste containers must be

clearly labeled with the words

"Hazardous Waste" and the full

chemical name: "2-

Phenoxyphenylacetonitrile".[4]

Do not use abbreviations. The

label should also include the

date the waste was first added.
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Mixing with Other Waste

Streams
Improper waste segregation.

Do not mix 2-

Phenoxyphenylacetonitrile

waste with other chemical

waste unless compatibility has

been confirmed.[5][7]

Incompatible materials can

cause dangerous reactions.[3]

Keep different waste streams

in separate, clearly labeled

containers.

Quantitative Data Summary
The following table summarizes key physical and chemical properties for 2-
Phenoxyphenylacetonitrile and related compounds.

Property Value Source

Molecular Formula C₁₄H₁₁NO [8]

Molecular Weight 209.24 g/mol [8]

Appearance Liquid [1]

Boiling Point
~230-234 °C (for

Phenylacetonitrile)
[9][10]

Flash Point
~101-102 °C (for

Phenylacetonitrile)
[9][10]

Water Solubility Insoluble [9][10]

Incompatible Materials

Strong oxidizing agents, strong

acids, strong bases, reducing

agents.

[3][10]

Hazardous Decomposition

Carbon oxides, Nitrogen

oxides (NOx), Hydrogen

cyanide.

[5][10]
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Experimental Protocols
Protocol 1: General Handling and Use of 2-
Phenoxyphenylacetonitrile
This protocol outlines the safe handling of 2-Phenoxyphenylacetonitrile during a typical

laboratory experiment.

1. Preparation and Precautionary Measures:

Confirm that a current Safety Data Sheet (SDS) for 2-Phenoxyphenylacetonitrile is
accessible.
Ensure a chemical spill kit with appropriate absorbent material is readily available.
Set up your experiment inside a certified chemical fume hood.
Don the required PPE: safety goggles, face shield, lab coat, and chemical-resistant gloves
(e.g., nitrile).

2. Aliquoting the Reagent:

Place the stock container of 2-Phenoxyphenylacetonitrile in a secondary containment tray
inside the fume hood.
Carefully measure and transfer the required amount of the chemical to your reaction vessel.
Securely close the lid of the stock container immediately after use.[1]

3. During the Experiment:

Keep all vessels containing 2-Phenoxyphenylacetonitrile closed when not actively in use.
Continuously operate the fume hood throughout the experiment.
Monitor the reaction for any signs of incompatibility or unexpected outcomes.

4. Waste Generation and Collection:

All materials that come into direct contact with 2-Phenoxyphenylacetonitrile (e.g., pipette
tips, contaminated gloves, absorbent paper) must be considered hazardous waste.
Dispose of these solid waste items into a designated, clearly labeled hazardous waste bag
or container kept inside the fume hood.
Collect all liquid waste containing 2-Phenoxyphenylacetonitrile in a dedicated, sealed, and
properly labeled hazardous waste container.[4] Do not mix with other waste streams.[7]
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5. Post-Experiment Cleanup:

Decontaminate any non-disposable equipment (e.g., glassware) by rinsing with an
appropriate solvent. Collect this rinsate as hazardous waste.
Wipe down the work surface inside the fume hood with a suitable cleaning agent. Dispose of
the wipe as solid hazardous waste.
Remove PPE carefully, disposing of gloves and any other contaminated items into the
hazardous waste stream.
Wash hands thoroughly with soap and water after the procedure is complete.[1]

Visualizations
Workflow for Handling 2-Phenoxyphenylacetonitrile
Waste
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Caption: Waste handling workflow from generation to final disposal.
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Spill of 2-Phenoxyphenylacetonitrile Occurs

Is the spill large or small?

Small Spill
(Manageable by lab personnel)

Small

Large Spill
(Beyond lab's capacity to handle)

Large

Don appropriate PPE
(gloves, goggles, lab coat) Evacuate the immediate area

Contain spill with
inert absorbent material

Collect absorbed material into a
labeled hazardous waste container

Clean and decontaminate the area

Alert EHS / Emergency Services

Prevent entry into drains

Click to download full resolution via product page

Caption: Decision-making process for responding to a chemical spill.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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